Cas no 2228378-37-6 (1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-one)

1,1,1-Trifluoro-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propan-2-one is a fluorinated thiazole derivative with notable applications in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The thiazole moiety contributes to its potential as a scaffold for heterocyclic chemistry, enabling diverse functionalization. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions. Its structural features suggest utility in the development of enzyme inhibitors or receptor modulators. Careful handling is recommended due to its reactive ketone functionality. The product is typically supplied with high purity, ensuring reliability for synthetic applications.

1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-one structure

2228378-37-6 structure

Product Name:1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-one

CAS No:2228378-37-6

MF:C₉H₁₀F₃NOS

MW:237.242011547089

CID:6000150

PubChem ID:165629584

Update Time:2025-08-03

1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

- 1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-one
- EN300-1953918
- 1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-one
- 2228378-37-6
- Inchi： 1S/C9H10F3NOS/c1-5(2)8-13-4-6(15-8)3-7(14)9(10,11)12/h4-5H,3H2,1-2H3
- InChI Key： XNTYTHGOYCHBAP-UHFFFAOYSA-N
- SMILES： S1C(=CN=C1C(C)C)CC(C(F)(F)F)=O

Computed Properties

Exact Mass: 237.04351960g/mol
Monoisotopic Mass: 237.04351960g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 58.2Å²

1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1953918-0.05g	1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-one	2228378-37-6	0.05g	$1008.0	2023-09-17
Enamine	EN300-1953918-0.1g	1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-one	2228378-37-6	0.1g	$1056.0	2023-09-17
Enamine	EN300-1953918-0.25g	1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-one	2228378-37-6	0.25g	$1104.0	2023-09-17
Enamine	EN300-1953918-0.5g	1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-one	2228378-37-6	0.5g	$1152.0	2023-09-17
Enamine	EN300-1953918-1.0g	1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-one	2228378-37-6	1g	$1357.0	2023-06-03
Enamine	EN300-1953918-2.5g	1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-one	2228378-37-6	2.5g	$2351.0	2023-09-17
Enamine	EN300-1953918-5.0g	1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-one	2228378-37-6	5g	$3935.0	2023-06-03
Enamine	EN300-1953918-10.0g	1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-one	2228378-37-6	10g	$5837.0	2023-06-03
Enamine	EN300-1953918-1g	1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-one	2228378-37-6	1g	$1200.0	2023-09-17
Enamine	EN300-1953918-5g	1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-one	2228378-37-6	5g	$3479.0	2023-09-17

1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-one Related Literature

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Additional information on 1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-one

1,1,1-Trifluoro-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propan-2-one: A Comprehensive Overview

The compound CAS No. 2228378-37-6, also known as 1,1,1-trifluoro-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propan-2-one, is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied for their potential applications in drug discovery and material science. The molecule's structure incorporates a trifluoromethyl group, a thiazole ring, and a ketone functional group, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The trifluorinated nature of this compound adds an additional layer of complexity and functionality, as fluorine atoms are known to enhance lipophilicity and improve drug-like properties such as bioavailability and metabolic stability. Researchers have explored the synthesis of this compound through a variety of methods, including nucleophilic substitution reactions and cyclization processes, which have been optimized to achieve high yields and purity.

The structural uniqueness of 1,1,1-trifluoro-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propan-2-one lies in its combination of a thiazole ring with a trifluoromethylated ketone group. This combination has been shown to exhibit interesting pharmacological properties, including antimicrobial activity and anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the growth of various bacterial strains, suggesting its potential use in developing novel antibiotics. Furthermore, its anti-inflammatory properties have been attributed